Cas no 1807107-91-0 (3'-Bromo-5'-methyl-4'-nitroacetophenone)

3'-Bromo-5'-methyl-4'-nitroacetophenone is a brominated and nitrated acetophenone derivative with a methyl substituent, offering versatile reactivity for synthetic applications. Its functional groups—bromo, nitro, and acetyl—provide multiple sites for nucleophilic substitution, reduction, or further functionalization, making it valuable in organic synthesis, particularly in pharmaceutical and agrochemical intermediates. The electron-withdrawing nitro group enhances reactivity in aromatic substitution reactions, while the bromo substituent allows for cross-coupling reactions such as Suzuki or Heck reactions. The compound’s crystalline solid form ensures ease of handling and purification. Its well-defined structure and stability under controlled conditions make it a reliable building block for complex molecular frameworks.

3'-Bromo-5'-methyl-4'-nitroacetophenone structure

1807107-91-0 structure

Product Name:3'-Bromo-5'-methyl-4'-nitroacetophenone

CAS No:1807107-91-0

MF:C₉H₈BrNO₃

MW:258.06872177124

CID:5003023

Update Time:2025-08-03

3'-Bromo-5'-methyl-4'-nitroacetophenone Chemical and Physical Properties

Names and Identifiers

- 3'-Bromo-5'-methyl-4'-nitroacetophenone
- Inchi： 1S/C9H8BrNO3/c1-5-3-7(6(2)12)4-8(10)9(5)11(13)14/h3-4H,1-2H3
- InChI Key： YXZIQAGBLPFBMF-UHFFFAOYSA-N
- SMILES： BrC1=CC(C(C)=O)=CC(C)=C1[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 251
XLogP3: 2.5
Topological Polar Surface Area: 62.9

3'-Bromo-5'-methyl-4'-nitroacetophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010012201-250mg	3'-Bromo-5'-methyl-4'-nitroacetophenone	1807107-91-0	97%	250mg	480.00 USD	2021-07-05
Alichem	A010012201-500mg	3'-Bromo-5'-methyl-4'-nitroacetophenone	1807107-91-0	97%	500mg	806.85 USD	2021-07-05
Alichem	A010012201-1g	3'-Bromo-5'-methyl-4'-nitroacetophenone	1807107-91-0	97%	1g	1,519.80 USD	2021-07-05

3'-Bromo-5'-methyl-4'-nitroacetophenone Related Literature

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Additional information on 3'-Bromo-5'-methyl-4'-nitroacetophenone

Comprehensive Overview of 3'-Bromo-5'-methyl-4'-nitroacetophenone (CAS No. 1807107-91-0): Properties, Applications, and Industry Insights

3'-Bromo-5'-methyl-4'-nitroacetophenone (CAS No. 1807107-91-0) is a specialized organic intermediate widely utilized in pharmaceutical and agrochemical research. This compound belongs to the nitroacetophenone family, characterized by its distinct bromine and methyl functional groups, which enhance its reactivity in cross-coupling reactions and catalytic transformations. Its molecular structure (C₉H₈BrNO₃) offers versatility in synthesizing heterocyclic compounds, a key focus in modern drug discovery.

Recent trends highlight growing interest in 3'-Bromo-5'-methyl-4'-nitroacetophenone due to its role in developing small-molecule inhibitors targeting enzymatic pathways. Researchers are exploring its potential in kinase inhibition, a hot topic in oncology and inflammation studies. The compound’s nitro group facilitates selective reductions, enabling the creation of amino derivatives—critical building blocks for biologically active molecules. This aligns with the surge in demand for high-value intermediates in precision medicine.

From an industrial perspective, CAS 1807107-91-0 is gaining traction in green chemistry applications. Manufacturers are optimizing solvent-free synthesis methods to reduce environmental impact, addressing the global push for sustainable chemical production. Analytical techniques like HPLC and LC-MS ensure high purity (>98%), meeting stringent requirements for GMP-compliant processes. These advancements respond to frequent search queries such as "eco-friendly synthesis of nitroacetophenones" and "analytical methods for brominated intermediates."

The compound’s crystallographic properties have also attracted attention in materials science. Studies reveal its potential as a ligand precursor for metal-organic frameworks (MOFs), a trending area in gas storage and catalysis. This multidisciplinary relevance makes 3'-Bromo-5'-methyl-4'-nitroacetophenone a frequent subject in patent literature, particularly in intellectual property related to advanced functional materials.

Quality control protocols for 1807107-91-0 emphasize spectroscopic characterization (FTIR, NMR) and thermal stability assessments. Such data is critical for researchers querying "structure-activity relationships of bromo-nitrophenones" or "safe handling of halogenated ketones." Regulatory compliance with REACH and FDA guidelines further underscores its suitability for global supply chains.

In summary, 3'-Bromo-5'-methyl-4'-nitroacetophenone exemplifies the convergence of pharmaceutical innovation and sustainable chemistry. Its adaptability across drug development, material design, and catalytic systems positions it as a pivotal compound in contemporary research—addressing both scientific curiosity and industrial needs in an era prioritizing molecular efficiency and environmental responsibility.